Cas no 1021093-61-7 (N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021093-61-7
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 5811974
• PubChem ID: 42227187
• Update Time: 2025-06-13

N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide
• N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• VU0640571-1
• AKOS024505166
• F5286-0299
• SR-01000921923-1
• SR-01000921923
• 1021093-61-7
• N-cyclopentyl-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• Inchi： 1S/C18H18FNO4/c19-13-7-5-12(6-8-13)10-23-17-11-24-16(9-15(17)21)18(22)20-14-3-1-2-4-14/h5-9,11,14H,1-4,10H2,(H,20,22)
• InChI Key： ONINRBKBYRDSHU-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCC2)=O)OC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Computed Properties

• Exact Mass: 331.12198622g/mol
• Monoisotopic Mass: 331.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Research Brief on N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021093-61-7)

N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021093-61-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyran-2-carboxamide core structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide involves a multi-step process, starting with the condensation of key intermediates to form the pyran-2-carboxamide scaffold. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological evaluations. The presence of the cyclopentyl and 4-fluorophenyl moieties is believed to enhance its binding affinity to target proteins, as demonstrated in recent in vitro studies.

Pharmacological studies have revealed that N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide exhibits significant activity against specific enzyme targets, including kinases and proteases implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent inhibitory effects on a subset of protein kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in modulating immune responses. Preclinical models have shown that N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide can attenuate pro-inflammatory cytokine production, making it a candidate for treating autoimmune diseases. However, further in vivo studies are required to validate its efficacy and safety profile.

Despite its promising attributes, challenges remain in optimizing the pharmacokinetic properties of N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide. Recent efforts have focused on structural modifications to enhance its bioavailability and metabolic stability. For example, a 2024 study proposed the introduction of polar substituents to improve solubility without compromising target affinity. These modifications are critical for advancing the compound into clinical trials.

In conclusion, N-cyclopentyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS: 1021093-61-7) represents a promising scaffold for drug discovery, with demonstrated activity in key biological pathways. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The compound's unique structural features and pharmacological profile make it a valuable subject for future studies in chemical biology and medicinal chemistry.